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Compound of Interest

Compound Name: C18H12FN5O3

Cat. No.: B12635274 Get Quote

A comprehensive search of chemical databases and scientific literature has revealed no

specific, well-characterized compound with the molecular formula C18H12FN5O3. This

suggests that the provided formula may be inaccurate or pertain to a novel or less-documented

chemical entity.

While a definitive guide on a compound with the formula C18H12FN5O3 cannot be constructed

without its positive identification, this document outlines the process of investigation and

presents information on a structurally related compound that was identified during the search.

This may provide context and a potential avenue for further investigation for researchers,

scientists, and drug development professionals.

Initial Investigation and a Potential Lead
The initial search for chemical entities with the formula C18H12FN5O3 did not yield a direct

match in prominent chemical databases such as PubChem and ChemSpider. However, the

search did uncover a relevant radiolabeled compound, 5-(3-[18F]fluoropropyloxy)-L-tryptophan

([¹⁸F]-L-FPTP), which is used as a tracer in Positron Emission Tomography (PET) for tumor

imaging.

It is crucial to note that the non-radioactive ("cold") analogue of this compound, 5-(3-

fluoropropyloxy)-L-tryptophan, possesses a molecular formula of C14H17FN2O3, which is

different from the requested C18H12FN5O3. The discrepancy in the number of carbon,

hydrogen, and nitrogen atoms indicates that these are distinct molecules.
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Physicochemical Properties of 5-(3-
fluoropropyloxy)-L-tryptophan
While no data exists for C18H12FN5O3, some properties of the related tryptophan derivative

can be inferred from scientific literature. The following table summarizes the key characteristics

of 5-Fluoro-L-tryptophan, a related precursor.

Property Value

Molecular Formula C11H11FN2O2

Molecular Weight 222.22 g/mol [1]

IUPAC Name
(2S)-2-amino-3-(5-fluoro-1H-indol-3-

yl)propanoic acid[1]

CAS Number 16626-02-1[1]

Experimental Protocols: Radiosynthesis of [¹⁸F]-L-
FPTP
For researchers interested in the synthesis of related tryptophan-based PET tracers, the

following section details the experimental protocol for the radiosynthesis of [¹⁸F]-L-FPTP.

General Experimental Workflow
The synthesis of [¹⁸F]-L-FPTP is a multi-step process that involves the labeling of a precursor

molecule with the radioactive isotope Fluorine-18. A generalized workflow is presented below.

Caption: Generalized workflow for the radiosynthesis of [¹⁸F]-L-FPTP.

Detailed Radiosynthesis Methodology
The preparation of [¹⁸F]-L-FPTP typically involves the following key steps:

Production of [¹⁸F]Fluoride: The radioactive isotope ¹⁸F is produced in a cyclotron.
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Azeotropic Drying: The aqueous [¹⁸F]fluoride is dried azeotropically with acetonitrile in the

presence of a phase-transfer catalyst (e.g., Kryptofix 2.2.2) and potassium carbonate.

Fluorination: The dried [¹⁸F]fluoride is reacted with a suitable protected precursor molecule.

For [¹⁸F]-L-FPTP, this would be a protected 5-hydroxy-L-tryptophan derivative with a leaving

group on the propyl chain.

Deprotection: The protecting groups on the tryptophan backbone (e.g., Boc groups on the

amine and a tert-butyl ester on the carboxylic acid) are removed under acidic conditions.

Purification: The final product, [¹⁸F]-L-FPTP, is purified from the reaction mixture using high-

performance liquid chromatography (HPLC).

Formulation: The purified [¹⁸F]-L-FPTP is formulated in a physiologically compatible solution

for injection.

Potential Signaling Pathways
Given that the identified related compound is an amino acid analogue, its biological activity

would likely involve amino acid transport systems. For tryptophan derivatives, this can include

pathways related to protein synthesis and neurotransmitter production.

Amino Acid Transport and Cellular Uptake
The cellular uptake of tryptophan and its analogues is mediated by various amino acid

transporters. The following diagram illustrates a simplified model of this process.
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Caption: Simplified diagram of amino acid analog transport into a cell.

Conclusion
The chemical formula C18H12FN5O3 does not correspond to a readily identifiable compound

in public chemical databases. Researchers and scientists are advised to verify the molecular

formula and consider the possibility of it being a novel compound. The information provided on

the related molecule, 5-(3-fluoropropyloxy)-L-tryptophan, may offer a starting point for further

investigation into tryptophan derivatives and their potential applications. Without a confirmed

chemical structure and identity for C18H12FN5O3, a detailed technical guide on its properties

and experimental protocols cannot be provided at this time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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